Cas no 56346-41-9 (7-Fluoro-3,4-dihydro-2H-1,4-benzoxazine)

• Product Name: 7-Fluoro-3,4-dihydro-2H-1,4-benzoxazine
• CAS No: 56346-41-9
• MF: C₈H₈FNO
• MW: 153.153625488281
• MDL: MFCD11848177
• CID: 945241
• PubChem ID: 14422953
• Update Time: 2025-10-29

7-Fluoro-3,4-dihydro-2H-1,4-benzoxazine Chemical and Physical Properties

Names and Identifiers

• 7-Fluoro-3,4-dihydro-2H-benzo[1,4]oxazine
• 7-Fluoro-3,4-dihydro-2H-1,4-benzoxazine
• 7-fluoro-3,4-dihydro-2H-benzo[b][1,4]oxazine
• fluorodihydrobenzoxazine
• A918561
• SCHEMBL1859632
• AKOS005073609
• AB64780
• EN300-80809
• J-519249
• VRBQMPCMLZNPSK-UHFFFAOYSA-N
• CS-0130060
• 2H-1,4-Benzoxazine, 7-fluoro-3,4-dihydro-
• DTXSID00560119
• SY130739
• MD-0717
• 56346-41-9
• MFCD11848177
• DTXCID60510897

• MDL： MFCD11848177
• Inchi： 1S/C8H8FNO/c9-6-1-2-7-8(5-6)11-4-3-10-7/h1-2,5,10H,3-4H2
• InChI Key： VRBQMPCMLZNPSK-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)OCCN2

Computed Properties

• Exact Mass: 153.05900
• Monoisotopic Mass: 153.058992041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• PSA: 21.26000
• LogP: 1.76800

7-Fluoro-3,4-dihydro-2H-1,4-benzoxazine Security Information

• HazardClass：IRRITANT

Additional information on 7-Fluoro-3,4-dihydro-2H-1,4-benzoxazine

7-Fluoro-3,4-dihydro-2H-1,4-benzoxazine (CAS No. 56346-41-9)

The compound 7-fluoro-3,4-dihydro-2H-1,4-benzoxazine, identified by the CAS registry number CAS No. 56346-41-9, is a structurally unique organic compound belonging to the class of benzoxazines. Benzoxazines are a group of heterocyclic compounds characterized by a six-membered ring containing one oxygen atom and one nitrogen atom. The presence of a fluorine atom at the 7-position in this compound introduces additional electronic and steric effects, making it a subject of interest in various chemical and pharmaceutical research areas.

Recent studies have highlighted the potential of 7-fluoro-substituted benzoxazines in drug discovery and development. The fluorine substitution at the 7-position is known to enhance the compound's lipophilicity and stability, which are crucial properties for drug candidates. Researchers have explored the synthesis of this compound through various routes, including nucleophilic aromatic substitution and cyclization reactions. These methods have been optimized to improve yield and purity, ensuring that the compound can be produced efficiently for further studies.

In terms of biological activity, 7-fluoro-3,4-dihydro-2H-1,4-benzoxazine has shown promise in inhibiting certain enzymes and receptors associated with diseases such as cancer and neurodegenerative disorders. For instance, recent findings suggest that this compound may act as a modulator of kinase activity, potentially offering therapeutic benefits in treating conditions where kinase signaling plays a pivotal role. Additionally, its ability to cross the blood-brain barrier makes it a candidate for central nervous system-related applications.

The structural versatility of CAS No. 56346-41-9 allows for further functionalization to explore its pharmacokinetic properties. By modifying substituents at different positions on the benzoxazine ring, researchers can tailor the compound's solubility, bioavailability, and metabolic stability. This approach is critical for advancing preclinical studies and eventual clinical trials.

In conclusion, 7-fluoro-3,4-dihydro-2H-1,4-benzoxazine (CAS No. 56346-41-) represents a valuable molecule in contemporary chemical research. Its unique structure and promising biological activities position it as a potential lead compound for developing novel therapeutic agents. As research continues to uncover its full potential, this compound will likely play an increasingly important role in both academic and industrial settings.